1-[4-Oxo-3-(2-phenylethyl)quinazolin-2-yl]piperidine-4-carboxamide

• IUPAC Name: 1-[4-oxo-3-(2-phenylethyl)quinazolin-2-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C22H24N4O2/c23-20(27)17-11-13-25(14-12-17)22-24-19-9-5-4-8-18(19)21(28)26(22)15-10-16-6-2-1-3-7-16/h1-9,17H,10-15H2,(H2,23,27)
• InChI Key: YWNZVDFEIXEFIU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N)C2=NC3=CC=CC=C3C(=O)N2CCC4=CC=CC=C4
• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.5 g/mol

Description

Quinazolinones represent an important scaffold in medicinal chemistry with diverse biological activities. They are nitrogen-containing heterocycles that have received significant attention due to their wide range of biopharmaceutical activities.

Synthesis Analysis

Quinazolin-4(3H)-one, a type of quinazolinone, can be synthesized by the reaction of anthranilic acid with excess formamide at 120°C in an open air. Another efficient approach to quinazolin-4(3H)-ones was developed by a one-pot intermolecular annulation reaction of o-amino benzamides and thiols.

Molecular Structure Analysis

Quinazoline is a nitrogen-containing fused heterocycle, and with additional carbonyl linkage it forms two different quinazolinones (either 4(3H)-quinazolinone or 2(1H)-quinazolinone).

Chemical Reactions Analysis

Quinazolinones can undergo a variety of chemical reactions. For example, an efficient approach to quinazolin-4(3H)-ones was developed by a one-pot intermolecular annulation reaction of o-amino benzamides and thiols.

Physical And Chemical Properties Analysis

The physical and chemical properties of quinazolinones can vary widely depending on their structure. For example, some quinazolinones are solid at room temperature.

Mechanism of Action

The mechanism of action of quinazolinones can vary widely depending on their structure and the biological system they interact with. Some quinazolinones have been found to exhibit antimicrobial activity.

Future Directions

Quinazolinones are a promising class of compounds in medicinal chemistry due to their diverse biological activities. Future research may focus on developing new synthetic methods and exploring their potential applications in various fields.